6-(Tetrahydro-2H-pyran-2-yloxy)-1-hexanol

• Molecular Formula: C11H22O3
• Molecular Weight: 202.29 g/mol
• IUPAC Name: 6-(oxan-2-yloxy)hexan-1-ol
• InChI: InChI=1S/C11H22O3/c12-8-4-1-2-5-9-13-11-7-3-6-10-14-11/h11-12H,1-10H2
• InChI Key: NHCIXEPZNPKEAR-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)OCCCCCCO

Description

6-(Tetrahydro-2H-pyran-2-yloxy)-1-hexanol is a useful research compound. Its molecular formula is C11H22O3 and its molecular weight is 202.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Hexane-1,6-diol (70.9 g) was melted in a water bath at ca. 60°, the melt cooled to 45° and dihydropyran (16.82 g) quickly added followed by 10 N hydrochloric acid (0.1 ml). The mixture was stirred and cold water added to maintain a reaction temperature of approximately 50°. When the exotherm had subsided, the mixture was stirred at room temperature for 0.5 h, then diluted with water (500 ml) and extracted with ER (2×250 ml). The ER solution was washed with water (3×500 ml), dried and concentrated to yield an oil which was purified by [FCS] elution with EA/hexane (1:1) affording the title compound (19.6 g). T.l.c. (EA/hexane 1:1) Rf 0.40.

Synthesis routes and methods II

Procedure details

6-(2-Tetrahydropyranyloxy)hexanol was prepared by a modification of the method described by Bohlmann, Jeute and Reinecke, Chem. Ber., 1969, 102, 3283. 3,4-Dihydro-2-H-pyran (33.6 g., 0.4 mole) was added dropwise at 30°C. with stirring to hexane-1,6-diol (47.2 g., 0.4 mole) in chloroform (500 ml.) and concentrated hydrochloric acid (30 drops). The temperature was allowed to rise to 40°C. and maintained at this level for 3 hours. The solution was then washed with aqueous sodium bicarbonate and then water and dried over potassium carbonate. The solvent was removed in vacuo, and the residue distilled under reduced pressure to give 6-(2-tetrahydropyranyloxy)hexanol (46.1 g., 57%), b.p. 102°-120°C./0.2 mm.Hg.